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Compound of Interest

Compound Name:
5-Acetonyl-2-methoxybenzene

sulfonamide

Cat. No.: B121954 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical reagents are fundamental to ensuring laboratory safety,

environmental protection, and regulatory compliance. This guide provides a comprehensive,

step-by-step protocol for the safe disposal of 5-Acetonyl-2-methoxybenzene sulfonamide
(CAS No. 116091-63-5), a compound utilized in chemical synthesis. Adherence to these

procedures is critical for minimizing risks and upholding the highest safety standards.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes chemical-resistant gloves, safety goggles,

and a laboratory coat. All handling of 5-Acetonyl-2-methoxybenzene sulfonamide should be

performed in a well-ventilated area or under a chemical fume hood to prevent the inhalation of

any dust or vapors.[1][2]

Hazard Identification and Data Summary
5-Acetonyl-2-methoxybenzene sulfonamide is classified as a hazardous substance.[1] A

summary of its hazard information is presented below.
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Hazard Category Hazard Statement Precautionary Statement

Skin Irritation H315: Causes skin irritation.[1]

P264: Wash skin thoroughly

after handling.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1] P302+P352: IF

ON SKIN: Wash with plenty of

soap and water.[1]

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[1]

Eye Irritation
H319: Causes serious eye

irritation.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[1]

Respiratory Irritation
H335: May cause respiratory

irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

P304+P340: IF INHALED:

Remove to fresh air and keep

at rest in a position

comfortable for breathing.[1]

P312: Call a poison center or

doctor if you feel unwell.[1]

General Handling

P405: Store locked up.[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]
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Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 5-Acetonyl-2-methoxybenzene
sulfonamide is through a licensed and approved chemical waste disposal company.[1][3]

There are no publicly available experimental protocols for the in-lab neutralization or

deactivation of this specific compound.

1. Waste Identification and Segregation:

Do not mix 5-Acetonyl-2-methoxybenzene sulfonamide waste with other chemical waste

streams.[2]

Collect all waste containing this compound, including contaminated consumables such as

weighing boats, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste

container.[2][3]

2. Container Management:

Utilize a container that is chemically compatible with the sulfonamide. A high-density

polyethylene (HDPE) container is generally a suitable choice.[2]

Ensure the container is in good condition, with a secure, leak-proof lid.[2]

The container must be clearly labeled with "Hazardous Waste," the full chemical name "5-
Acetonyl-2-methoxybenzene sulfonamide," and its CAS number (116091-63-5).[2]

3. Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.[2]

The storage area should be away from incompatible materials, particularly strong oxidizing

agents.[2]

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed chemical waste management

company.[3]
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Provide the waste disposal company with the Safety Data Sheet (SDS) and any other

relevant information about the chemical.[2]

Crucially, never dispose of 5-Acetonyl-2-methoxybenzene sulfonamide down the drain or

in regular solid waste, as this can lead to significant environmental contamination.[1][2]

5. Decontamination of Laboratory Equipment:

Any reusable labware that has come into contact with the compound must be thoroughly

decontaminated.

A recommended procedure is to wash the equipment with an appropriate solvent (e.g.,

ethanol or acetone), followed by a thorough cleaning with soap and water.[2]

The initial solvent rinse must be collected as hazardous waste and added to the designated

waste container.[2]

Empty containers that originally held 5-Acetonyl-2-methoxybenzene sulfonamide should

be treated as hazardous waste unless they have been triple-rinsed. The rinsate from this

cleaning process must also be collected and disposed of as hazardous chemical waste.[2]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Acetonyl-2-methoxybenzene sulfonamide.
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Caption: Disposal workflow for 5-Acetonyl-2-methoxybenzene sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b121954?utm_src=pdf-custom-synthesis
https://aksci.com/sds/Q102_SDS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_Aminonaphthalene_1_sulfonamide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b121954#5-acetonyl-2-methoxybenzene-sulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b121954#5-acetonyl-2-methoxybenzene-sulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b121954#5-acetonyl-2-methoxybenzene-sulfonamide-proper-disposal-procedures
https://www.benchchem.com/product/b121954#5-acetonyl-2-methoxybenzene-sulfonamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

